N-(1-Cyanocyclohexyl)-3-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]benzamide

• IUPAC Name: N-(1-cyanocyclohexyl)-3-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]benzamide
• InChI: InChI=1S/C19H25N3O3S/c20-15-19(7-2-1-3-8-19)21-18(23)17-6-4-5-16(13-17)14-22-9-11-26(24,25)12-10-22/h4-6,13H,1-3,7-12,14H2,(H,21,23)
• InChI Key: QMVPUUHPCIFAAY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)NC(=O)C2=CC=CC(=C2)CN3CCS(=O)(=O)CC3
• Molecular Formula: C19H25N3O3S
• Molecular Weight: 375.5 g/mol

Description

N-(1-Cyanocyclohexyl)-3-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]benzamide, also known as CTB, is a chemical compound that has been studied for its potential use in scientific research. CTB is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising tool for researchers in a number of different fields.

Mechanism of Action

The mechanism of action of N-(1-Cyanocyclohexyl)-3-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]benzamide is not fully understood, but it is believed to interact with certain proteins and enzymes in the body. This compound has been shown to bind to a protein called annexin A2, which is involved in a variety of cellular processes. This binding may play a role in this compound's ability to selectively label neurons and inhibit cancer cell growth.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects that make it a useful tool for scientific research. In addition to its ability to selectively label neurons and inhibit cancer cell growth, this compound has been shown to modulate the activity of certain enzymes and receptors in the body. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1-Cyanocyclohexyl)-3-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]benzamide is its versatility. It can be used in a variety of different scientific research applications, making it a valuable tool for researchers in many different fields. However, there are also some limitations to its use. This compound can be difficult to synthesize in large quantities, and it may not be suitable for all types of experiments.

Future Directions

There are many potential future directions for research involving N-(1-Cyanocyclohexyl)-3-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]benzamide. One area of interest is the development of new drugs that are based on the structure of this compound. Researchers are also interested in using this compound to study the role of annexin A2 in various biological processes. Additionally, there is ongoing research into the use of this compound as a diagnostic tool for certain types of cancer.
In conclusion, this compound, or this compound, is a chemical compound that has a wide range of potential applications in scientific research. Its ability to selectively label neurons, inhibit cancer cell growth, and modulate enzyme and receptor activity make it a valuable tool for researchers in many different fields. While there are some limitations to its use, ongoing research is exploring new directions for the use of this compound in drug discovery, cancer biology, and other areas of scientific inquiry.

Synthesis Methods

The synthesis of N-(1-Cyanocyclohexyl)-3-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]benzamide involves several steps, including the reaction of 1-cyanocyclohexane with sodium hydride, followed by the addition of 1,1-dioxo-1,4-thiazinan-4-yl)methyl]benzamide. The resulting product is then purified through a series of chromatography steps to yield pure this compound.

Scientific Research Applications

N-(1-Cyanocyclohexyl)-3-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]benzamide has been used in a variety of scientific research applications, including studies of the nervous system, cancer biology, and drug discovery. In the nervous system, this compound has been shown to selectively label neurons in the brain and spinal cord, making it a useful tool for studying neural circuits and connections. In cancer biology, this compound has been studied for its potential to inhibit the growth and spread of cancer cells. In drug discovery, this compound has been used as a starting point for the development of new drugs that target specific biological pathways.